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Compound of Interest

Compound Name: 1,3-Dichloro-2-butene

Cat. No.: B238901

An In-depth Technical Guide to 1,3-Dichloro-2-butene

For professionals in research, science, and drug development, this guide provides a
comprehensive overview of the chemical and physical properties of 1,3-Dichloro-2-butene,
along with generalized experimental protocols and a summary of its isomeric forms.

Core Chemical Properties and Formula

1,3-Dichloro-2-butene is a chlorinated hydrocarbon with the chemical formula CaHeCl2.[1][2][3]
[4][5][6][7] It is a colorless to light yellow liquid and is typically available as a mixture of its cis
(2) and trans (E) stereoisomers.[1][4][6][7] This compound serves as a key intermediate in
organic synthesis, particularly in the production of polymers and steroids.[1][2]

Quantitative Data Summary

The following table summarizes the key quantitative properties of 1,3-Dichloro-2-butene.
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Molecular Formula

C4HsCl2

Molecular Weight 124.996 g/mol [1][2], ~125.00 g/mol [6][7]
CAS Registry Number 926-57-8

Boiling Point 125-129 °C

Density 1.161 g/mL at 25 °C

Flash Point 34 °C

Appearance Clear, yellow liquid

Experimental Protocols

While detailed, step-by-step experimental protocols are proprietary or found within specific
research publications, this section outlines the generalized methodologies for the synthesis and

common reactions involving 1,3-Dichloro-2-butene based on publicly available data.

Synthesis of 1,3-Dichloro-2-butene

The industrial synthesis of 1,3-Dichloro-2-butene is achieved through the hydrochlorination of

2-chloro-1,3-butadiene.[1][2]

e Reaction Overview: 2-chloro-1,3-butadiene + HCI| - 1,3-Dichloro-2-butene

» Methodology:

o Catalyst: The reaction is typically carried out in the presence of a copper chloride catalyst.

[1]2]

o Reagents: Gaseous hydrogen chloride is bubbled through a solution containing 2-chloro-

1,3-butadiene.

o Solvent: The reaction may be performed in a suitable organic solvent or neat.
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o Temperature Control: The reaction temperature is controlled to optimize for the desired
product and minimize side reactions.

o Purification: The resulting product mixture, containing both cis and trans isomers, is
purified by distillation.

Use as a Chemical Intermediate: Dehydrochlorination

1,3-Dichloro-2-butene is a precursor to 2,3-dichloro-1,3-butadiene, a comonomer used in the
polymerization of chloroprene (neoprene).[1][2] This conversion is achieved through
dehydrochlorination.

e Reaction Overview: 1,3-Dichloro-2-butene - 2,3-dichloro-1,3-butadiene + HCI
o Methodology:

o Base: The reaction is typically performed using a strong base, such as sodium hydroxide
or potassium hydroxide, to facilitate the elimination of HCI.

o Solvent: A solvent that is inert to the reaction conditions, such as a high-boiling point ether
or hydrocarbon, is used.

o Temperature: The reaction mixture is heated to drive the elimination reaction to
completion.

o Product Isolation: The resulting 2,3-dichloro-1,3-butadiene is isolated from the reaction
mixture, often by distillation.

Logical Relationships of 1,3-Dichloro-2-butene

The following diagram illustrates the relationship between the starting materials, the isomeric
forms of 1,3-Dichloro-2-butene, and its subsequent conversion product.
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Caption: Synthesis and reaction pathway of 1,3-Dichloro-2-butene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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